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CAS No.: 13142-82-0

Cat. No.: B084898

Get Quote

Abstract: This technical guide provides a detailed overview of 2-methoxy-carbanilide, a

significant chemical compound with applications in various scientific domains. The document

elucidates its fundamental chemical properties, including molecular formula and weight, and

delves into its structural characteristics. This guide is intended to be a vital resource for

professionals engaged in research and development, offering foundational knowledge and

practical insights.

Core Molecular Attributes
2-Methoxy-carbanilide, systematically known as 1-(2-methoxyphenyl)-3-phenylurea, is a

derivative of urea.[1] Its core structure consists of a central urea functional group with a 2-

methoxyphenyl group and a phenyl group attached to its nitrogen atoms. This seemingly simple

compound possesses distinct physicochemical properties that are crucial for its behavior in

chemical and biological systems.

Molecular Formula and Weight
The precise composition of a molecule is defined by its molecular formula, which enumerates

the number of atoms of each element present. For 2-methoxy-carbanilide, the molecular
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formula is C14H14N2O2.[1]

From this formula, the molecular weight can be calculated, which is a critical parameter in

experimental designs, particularly in stoichiometry and solution preparation. The computed

molecular weight of 2-methoxy-carbanilide is 242.27 g/mol .[1]

Property Value Source

Molecular Formula C14H14N2O2 PubChem CID 295248[1]

Molecular Weight 242.27 g/mol PubChem CID 295248[1]

IUPAC Name
1-(2-methoxyphenyl)-3-

phenylurea
PubChem CID 295248[1]

CAS Number 13142-82-0 PubChem CID 295248[1]

Structural Elucidation and Chemical Identity
The arrangement of atoms and bonds within a molecule dictates its reactivity and interactions.

The structure of 2-methoxy-carbanilide is key to understanding its function.

Chemical Structure
The structural formula of 2-methoxy-carbanilide reveals a urea bridge linking a phenyl ring and

a methoxy-substituted phenyl ring at the ortho position. This substitution pattern influences the

molecule's conformation and electronic properties.

Caption: Chemical structure of 2-methoxy-carbanilide.

Experimental Protocols: Determination of Molecular
Weight
The molecular weight of a compound is a cornerstone of its characterization. Mass

spectrometry is the primary technique for its empirical determination.

Mass Spectrometry Workflow
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The following outlines a generalized workflow for the determination of the molecular weight of

2-methoxy-carbanilide.

Sample Preparation Ionization Mass Analysis
Detection & Data Processing

Dissolve 2-methoxy-carbanilide
in a suitable solvent

(e.g., methanol, acetonitrile)

Introduce sample into
the mass spectrometer.

Employ Electrospray Ionization (ESI)
or Atmospheric Pressure Chemical Ionization (APCI)

Injection
Separate ions based on

their mass-to-charge ratio (m/z)
using a mass analyzer

(e.g., Quadrupole, Time-of-Flight)

Ion Transfer Detect ions and generate a mass spectrum.
Determine the m/z of the molecular ion peak.

Ion Separation

Click to download full resolution via product page

Caption: Generalized workflow for mass spectrometry analysis.

Protocol Steps:

Sample Preparation: A dilute solution of 2-methoxy-carbanilide is prepared in a high-purity

solvent compatible with the chosen ionization technique.

Ionization: The sample solution is introduced into the mass spectrometer. For a molecule like

2-methoxy-carbanilide, Electrospray Ionization (ESI) is a common and effective method. This

technique generates protonated molecules, [M+H]+.

Mass Analysis: The generated ions are guided into the mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is produced, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion (or its adduct) is used

to confirm the molecular weight. For 2-methoxy-carbanilide, a prominent peak at an m/z of

approximately 243.28 would be expected for the [M+H]+ ion.

Conclusion
This guide has detailed the fundamental molecular properties of 2-methoxy-carbanilide,

providing its molecular formula and weight as C14H14N2O2 and 242.27 g/mol , respectively.[1]

Understanding these core attributes is the first step in leveraging this compound for research

and development. The provided information, including its chemical structure and a general
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protocol for molecular weight determination, serves as a foundational resource for scientists

and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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